Cas no 3740-52-1 (2-(2-nitrophenyl)acetic acid)

2-(2-nitrophenyl)acetic acid structure
2-(2-nitrophenyl)acetic acid structure
Product Name:2-(2-nitrophenyl)acetic acid
CAS No:3740-52-1
MF:C8H7NO4
MW:181.145482301712
MDL:MFCD00007190
CID:44450
PubChem ID:77337
Update Time:2025-04-18

2-(2-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Nitrophenyl)acetic acid
    • 2-Nitrophenylacetic Acid
    • (2-Nitrophenyl)acetic acid
    • o-Nitrophenylacetic acid
    • Benzeneacetic acid, 2-nitro-
    • Acetic acid, (o-nitrophenyl)-
    • 2-(o-Nitrophenyl)acetic acid
    • (ortho-Nitrophenyl)acetic acid
    • 2-Nitrobenzeneacetic acid
    • (2-Nitro-phenyl)-acetic acid
    • 05TN0SUY38
    • WMUZDBZPDLHUMW-UHFFFAOYSA-N
    • 2-Nitro phenylacetic Acid
    • PubChem9868
    • o-nitrophenyl
    • EINECS 223-128-0
    • UNII-05TN0SUY38
    • CHEBI:187870
    • NS00022115
    • CS-W019512
    • ortho-nitrophenylacetic acid
    • STR03477
    • 2-nitrophenyl acetic acid
    • CCRIS 2336
    • Cambridge id 5102607
    • PS-4967
    • 2-(2-nitrophenyl)aceticacid
    • EN300-18353
    • P16508
    • PB47632
    • FT-0613208
    • DTXSID0063157
    • SY002275
    • BRN 1959243
    • 2-Nitrophenylacetic acid, 98%
    • 3740-52-1
    • AI3-31297
    • orthonitrophenylacetic acid
    • NSC16624
    • AKOS000104760
    • o-nitrophenyl acetic acid
    • Q27236144
    • NSC-16624
    • W-106540
    • F0051-0001
    • SCHEMBL124031
    • NSC 16624
    • Z57270339
    • A24278
    • NITROPHENYLACETIC ACID, O-
    • Oprea1_132121
    • MFCD00007190
    • BB 0219319
    • N0353
    • AM20060243
    • 2-Nitrophenylacetic acid,98%
    • DB-011082
    • STK411127
    • 2Nitrobenzeneacetic acid
    • (2Nitrophenyl)acetic acid
    • Acetic acid, (onitrophenyl)
    • Benzeneacetic acid, 2nitro
    • oNitrophenylacetic acid
    • BBL011770
    • 4-09-00-01687 (Beilstein Handbook Reference)
    • 2(oNitrophenyl)acetic acid
    • (orthoNitrophenyl)acetic acid
    • DTXCID8039324
    • 2-(2-nitrophenyl)acetic acid
    • MDL： MFCD00007190
    • Inchi： 1S/C8H7NO4/c10-8(11)5-6-3-1-2-4-7(6)9(12)13/h1-4H,5H2,(H,10,11)
    • InChI Key： WMUZDBZPDLHUMW-UHFFFAOYSA-N
    • SMILES： OC(CC1C=CC=CC=1[N+](=O)[O-])=O
    • BRN： 1959243

Computed Properties

  • Exact Mass: 181.03800
  • Monoisotopic Mass: 181.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 83.1

Experimental Properties

  • Color/Form: Yellowish powder
  • Density: 1.4283 (rough estimate)
  • Melting Point: 137-140 °C (lit.)
  • Boiling Point: 345.1℃ at 760 mmHg
  • Flash Point: 155.9℃
  • Refractive Index: 1.5468 (estimate)
  • PSA: 83.12000
  • LogP: 1.74510
  • pka: 4(at 25℃)

2-(2-nitrophenyl)acetic acid Security Information

2-(2-nitrophenyl)acetic acid Customs Data

  • HS CODE：29163900
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(2-nitrophenyl)acetic acid Pricemore >>

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2-(2-nitrophenyl)acetic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3740-52-1)2-硝基
Order Number:LE3457638;LE2141
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:43
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3740-52-1)2-(2-nitrophenyl)acetic acid
Order Number:A24278
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):199.0
Email:sales@amadischem.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3740-52-1)2-硝基
LE3457638;LE2141
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:3740-52-1)2-(2-nitrophenyl)acetic acid
A24278
Purity:99%
Quantity:1kg
Price ($):199.0
Email